N-(furan-2-ylmethyl)-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C18H15N5O2S/c24-16(19-9-14-7-4-8-25-14)11-26-18-15-10-22-23(17(15)20-12-21-18)13-5-2-1-3-6-13/h1-8,10,12H,9,11H2,(H,19,24)
• InChI Key: IIUKWXCQPIGOIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C(C=N2)C(=NC=N3)SCC(=O)NCC4=CC=CO4
• Molecular Formula: C18H15N5O2S
• Molecular Weight: 365.4 g/mol

Description

N-(furan-2-ylmethyl)-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Scientific Research Applications

Radiolabeling and Imaging Research has demonstrated the utility of pyrazolopyrimidine derivatives in the development of radioligands for imaging. Specifically, derivatives within this chemical class have been synthesized for PET imaging, targeting selective receptors like the translocator protein (18 kDa), showcasing their potential in neuroimaging and diagnostic applications (Dollé et al., 2008).

Anticancer Activity Another significant area of application is in the development of anticancer agents. For instance, thiazolidin-2-ylidene acetamide derivatives, structurally related to the query compound, have shown potent and selective cytotoxic effects against leukemia cell lines. This indicates their potential in cancer chemotherapy and highlights the importance of this chemical class in oncological research (Horishny et al., 2021).

Antiasthmatic Agents Further, the pyrazolopyrimidine core has been explored for its utility in creating antiasthma agents. Compounds utilizing this scaffold have been found to act as mediator release inhibitors, suggesting their role in the development of novel antiasthmatic therapies (Medwid et al., 1990).

Neurodegenerative and Neuropsychiatric Disease Treatment There is also research into pyrazolopyrimidinones as inhibitors of phosphodiesterase 1, with applications in treating cognitive deficits associated with schizophrenia, Alzheimer's disease, and other CNS disorders. These studies underscore the compound's relevance in addressing neurodegenerative and neuropsychiatric conditions (Li et al., 2016).

Heterocyclic Chemistry The compound and its derivatives have been pivotal in heterocyclic chemistry, contributing to the synthesis of novel ring systems and expanding the repertoire of synthetic methods and applications in medicinal chemistry (Hassan, 2000).